Cas no 866588-63-8 (2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 866588-63-8
• MF: C₂₇H₂₂N₂O₆
• MW: 470.473387241364
• CID: 6447645
• Update Time: 2025-07-15

2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide
• 1,3-Dioxolo[4,5-g]quinoline-5(8H)-acetamide, 7-benzoyl-N-(4-ethoxyphenyl)-8-oxo-

• Inchi： 1S/C27H22N2O6/c1-2-33-19-10-8-18(9-11-19)28-25(30)15-29-14-21(26(31)17-6-4-3-5-7-17)27(32)20-12-23-24(13-22(20)29)35-16-34-23/h3-14H,2,15-16H2,1H3,(H,28,30)
• InChI Key： RUYVSGJGZXMKPC-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OCC)C=C2)=O)C2C(=CC3OCOC=3C=2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 723.9±60.0 °C(Predicted)
• pka: 13.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide

Introduction to 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide (CAS No. 866588-63-8)

2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide, with the CAS number 866588-63-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as quinolines, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide is characterized by a central quinoline core substituted with a benzoyl group and an ethoxyphenyl acetamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzoyl group is known for its ability to enhance the lipophilicity of the compound, which can improve its cellular uptake and distribution. The ethoxyphenyl acetamide moiety, on the other hand, contributes to the compound's solubility and stability in biological systems.

Recent research has focused on the pharmacological activities of 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus. This makes it a promising candidate for the development of antiviral drugs.

The anticancer potential of 2-{7-benzoyl-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl}-N-(4-ethoxyphenyl)acetamide has also been explored. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell proliferation and survival. These findings highlight its potential as a novel anticancer agent.

The mechanism of action of 2-{7-benzoyl-8-o xo - 2 H , 5 H , 8 H - 1 , 3 dioxolo 4 , 5 - g quinolin - 5 - y l } - N - ( 4 - ethoxyphenyl ) acetamide is not yet fully understood. However, recent studies suggest that it may act through multiple mechanisms. For instance, it has been shown to inhibit the activity of key enzymes involved in inflammation and cancer progression. Additionally, it may modulate the expression of genes associated with these processes.

The safety profile of 2-{7-benzoyl-8-o xo - 2 H , 5 H , 8 H - 1 , 3 dioxolo 4 , 5 - g quinolin - 5 - y l } - N - ( 4 - ethoxyphenyl ) acetamide is an important consideration for its potential therapeutic use. Preclinical studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully evaluate its safety in humans.

In conclusion, 2-{7-benzoyl-8-o xo - 2 H , 5 H , 8 H - 1 , 3 dioxolo 4 , 5 - g quinolin - 5 - y l } - N - ( 4 - ethoxyphenyl ) acetamide (CAS No. 866588-63-) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.